Cas no 154775-43-6 (3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}propanoic acid)

• Product Name: 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}propanoic acid
• CAS No: 154775-43-6
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD01861212
• CID: 210540
• PubChem ID: 1512540
• Update Time: 2025-11-02

3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-(tert-Butoxycarbonyl)piperidin-4-yl)propanoic acid
• 1-BOC-PIPERIDIN-4-YLPROPIONIC ACID
• 4-Piperidinepropanoicacid, 1-[(1,1-dimethylethoxy)carbonyl]-
• N-BOC-4-PIPERIDINEPROPIONIC ACID
• 3-(1-Boc-piperidin-4-yl)-propionic acid
• 3-(1-Boc-piperidine-4-yl)-propionic acid
• 4-(2-Carboxyethyl)piperidine-1-carboxylic acid tert-butyl ester
• Boc-piperidine-4-propanoic acid
• 1-Boc-4-piperidinepropanoic acid
• 1-BOC-PIPERIDINE-4-PROPANOIC ACID
• N-BOC-PIPERIDINYL-4-PROPIONIC ACID
• N-Boc-piperidin-4-ylpropionic acid
• 3-(1-tert-Butoxycarbonyl-4-piperidyl)propanoic acid
• 4-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-
• 1-boc-piperidine-4-ylpropionic acid
• 1-boc-4-piperidinepropionic acid
• 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}propanoic acid
• 4-(2-carboxy-ethyl)-piperidine-1-carboxylic acid tert-butyl ester
• 3-(1-boc-piperidin-4-
• 4-PIPERIDINEPROPANO
• 3-(1-t-butoxycarbonylpiperidin-4-yl)propionic acid
• W-205764
• 3-[1-(tert-Butoxycarbonyl)piperidin-4-yl]propionic acid
• (Z)-4,4,5,5,6,6,6-Heptafluoro-3-phenylhex-2-enoicacid
• 1-Boc-piperidine-4-ylpropionic?acid
• 3-(N-Boc-piperidine-4-yl)-propionic acid
• MFCD01861212
• FT-0600978
• AC-9454
• 1-Boc-piperidin-4-ylpropionic acid, AldrichCPR
• 3-(1-(tert-butoxycarbonyl)piperidin-4-yl)propionic acid
• Z963573930
• A26711
• 154375-43-6
• 3-[1-(tert-butoxycarbonyl)piperidin-4-yl]propanoic acid
• AM100292
• AC-6548
• 3-(1-tert-butoxycarbonylpiperidin-4-yl)propionic acid
• GS-3857
• XWZDPNBLQJCKNC-UHFFFAOYSA-N
• AKOS011497385
• CS-W001452
• 3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]propanoic acid
• FT-0651912
• 1-Boc-piperidin-4-ylpropionicacid
• 154775-43-6
• 3-(1-Boc-4-piperidyl)propionic Acid
• EN300-61317
• SCHEMBL381974
• J-504380
• 1-Boc-piperidine-4-ylpropanoic acid
• SY034275
• 3-(1-BOC-piperidin-4-yl)propanoic acid
• 3-(1-tert-butoxycarbonyl-4-piperidyl)propionic acid
• 3-[1-(tert-butoxycarbonyl)-4-piperidinyl]propanoic acid
• 1-N-Boc-4-Piperidinepropanoic Acid
• 3-[1-(t-butyloxycarbonyl)piperidin4-yl]propanoic acid
• 3-(1-t-butyloxycarbonylpiperidin-4-yl)propionic acid
• Boc-piperidine-4-propanoic acid;3-(1-(tert-Butoxycarbonyl)piperidin-4-yl)propanoic acid
• 1-Boc-piperidine-4-propanoic acid;3-(1-Boc-piperidin-4-yl)-propionic acid
• ALBB-016687
• DB-064053

• MDL： MFCD01861212
• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(17)14-8-6-10(7-9-14)4-5-11(15)16/h10H,4-9H2,1-3H3,(H,15,16)
• InChI Key： XWZDPNBLQJCKNC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 257.16300
• Monoisotopic Mass: 257.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.102g/cm3
• Melting Point: No data available
• Boiling Point: 386.4°C at 760 mmHg
• Flash Point: 187.5ºC
• Refractive Index: 1.49
• PSA: 66.84000
• LogP: 2.43620
• Vapor Pressure: No data available

3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}propanoic acid Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P301+P310
• Hazard Category Code： 22
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}propanoic acid

Research Briefing on 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}propanoic acid (CAS: 154775-43-6)

In recent years, the compound 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}propanoic acid (CAS: 154775-43-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

The compound, often abbreviated as Boc-piperidine-4-propanoic acid, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of protease inhibitors, GPCR modulators, and other small-molecule therapeutics. Its structural features, including the tert-butoxycarbonyl (Boc) protecting group and the piperidine moiety, make it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}propanoic acid via a multi-step process involving the protection of piperidine-4-propanoic acid with Boc anhydride. The study reported a high yield (85%) and excellent purity (>98%), making it a reliable method for large-scale production. The compound's stability under various conditions was also confirmed, which is crucial for its handling and storage in industrial settings.

In terms of pharmacological applications, recent research has explored the compound's potential as a precursor for novel kinase inhibitors. A 2022 paper in Bioorganic & Medicinal Chemistry Letters described its use in the synthesis of selective PI3K inhibitors, which showed promising activity in preclinical models of cancer. The Boc-protected piperidine moiety was found to enhance the bioavailability and metabolic stability of the resulting inhibitors, underscoring the compound's utility in drug design.

Another area of interest is the compound's role in peptide mimetics. A 2023 study in ACS Chemical Biology reported the incorporation of 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}propanoic acid into peptide backbones to improve their conformational rigidity and binding affinity. This approach has been particularly valuable in the design of peptidomimetics targeting protein-protein interactions, a challenging yet promising area in drug discovery.

Despite its promising applications, challenges remain in optimizing the compound's synthetic routes and expanding its therapeutic scope. Future research directions may include exploring its use in covalent inhibitor design, as well as investigating its potential in central nervous system (CNS) drug development, given the piperidine scaffold's prevalence in CNS-active compounds.

In conclusion, 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}propanoic acid (CAS: 154775-43-6) continues to be a valuable tool in medicinal chemistry, with recent advancements highlighting its versatility and potential in drug discovery. Ongoing research is expected to further elucidate its applications and optimize its synthesis, paving the way for novel therapeutic agents.